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Abstract

Bocidelpar (ASP0367) is a selective peroxisome proliferator-activated receptor delta (PPARJ)
modulator under investigation for its potential to treat mitochondrial and muscular diseases.[1]
Activation of PPARJ is understood to play a crucial role in regulating mitochondrial biogenesis
and function. This technical guide provides an in-depth overview of the core mechanisms by
which Bocidelpar is proposed to influence mitochondrial biogenesis pathways, supported by
illustrative data and detailed experimental protocols. The information presented herein is
intended to serve as a resource for researchers and professionals in the field of drug
development.

Introduction

Mitochondrial dysfunction is a key pathological feature in a range of debilitating conditions,
including primary mitochondrial myopathies (PMM) and Duchenne muscular dystrophy (DMD).
[1] These disorders are characterized by impaired energy production, muscle weakness, and
exercise intolerance.[2] Bocidelpar, a selective PPARS agonist, has emerged as a promising
therapeutic candidate by targeting the underlying mitochondrial impairment.[3][4] PPARS is
highly expressed in skeletal muscle and is a key regulator of fatty acid oxidation and
mitochondrial respiration.[1] By activating PPARS, Bocidelpar is thought to initiate a signaling
cascade that culminates in enhanced mitochondrial biogenesis, thereby improving cellular
energy metabolism and muscle function.[2][3]
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Mechanism of Action: The PPARJ Signaling
Pathway

Bocidelpar's primary mechanism of action is the activation of the PPARJ signaling pathway. As
a selective agonist, Bocidelpar binds to and activates PPARJ, which then forms a heterodimer
with the retinoid X receptor (RXR). This complex subsequently binds to peroxisome proliferator
response elements (PPRES) in the promoter regions of target genes, leading to their increased

transcription.

A key downstream effector of PPARS activation is the peroxisome proliferator-activated
receptor-gamma coactivator 1-alpha (PGC-1a), a master regulator of mitochondrial biogenesis.
The activation of the PPARO/PGC-1a axis initiates a cascade of gene expression that promotes

the formation of new mitochondria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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